1-(2,6-Dimethylpyrimidin-4-yl)azetidine-3-carbonitrile

• IUPAC Name: 1-(2,6-dimethylpyrimidin-4-yl)azetidine-3-carbonitrile
• InChI: InChI=1S/C10H12N4/c1-7-3-10(13-8(2)12-7)14-5-9(4-11)6-14/h3,9H,5-6H2,1-2H3
• InChI Key: FOQDYVTZSKBXTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CC(C2)C#N
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol

Description

“1-(2,6-Dimethylpyrimidin-4-yl)azetidine-3-carbonitrile” is a chemical compound that is part of the azetidines family. Azetidines are four-membered heterocycles used in organic synthesis and medicinal chemistry. The reactivity of azetidines is driven by a considerable ring strain, while at the same time, the ring is significantly more stable than that of related aziridines.

Synthesis Analysis

Azetidines can be synthesized via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols. A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines can occur under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium.

Molecular Structure Analysis

Azetidines are fascinating four-membered nitrogen-containing heterocycles that are analogues of cyclobutane. The majority of the properties of azetidines are driven by the ring strain of approximately 25.4 kcal/mol.

Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions. The ring strain of azetidines lies between that of less stable and difficult to handle aziridines.

Scientific Research Applications

Polymer Chemistry

1-(2,6-Dimethylpyrimidin-4-yl)azetidine-3-carbonitrile: is a valuable monomer in polymer chemistry, particularly in the synthesis of polyamines through ring-opening polymerization. .

Applications in Polymer Chemistry:

Analytical Chemistry

The compound’s unique structure makes it suitable for use as a standard or reagent in various analytical techniques.

Analytical Uses:

Each of these fields leverages the unique chemical structure of 1-(2,6-Dimethylpyrimidin-4-yl)azetidine-3-carbonitrile to develop applications that can have a profound impact on science and technology. .

Future Directions

Azetidines have been the subject of recent advances in chemistry and reactivity. They are used in various applications, including drug discovery, polymerization, and as chiral templates. The future directions of research on azetidines will likely continue to focus on these areas, with a particular emphasis on the most recent advances, trends, and future directions.